Cas no 1934636-59-5 (1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-
• CAS No: 1934636-59-5
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5285988
• Update Time: 2025-11-01

1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-

• Inchi： 1S/C7H13N3O2S/c1-6(2)10-7(3-4-9-10)5-13(8,11)12/h3-4,6H,5H2,1-2H3,(H2,8,11,12)
• InChI Key： PYFWISBLMOFFMX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(CS(N)(=O)=O)=CC=N1

Additional information on 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-

1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-: A Versatile Compound in Modern Pharmaceutical Research

1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- is a synthetic compound with a unique chemical structure that has garnered significant attention in pharmaceutical research. Its molecular framework combines the structural features of pyrazole rings and sulfonamide functionalities, which are known for their biological activity and pharmacological relevance. This compound, with the CAS number 1934636-59-5, represents a promising candidate in the development of novel therapeutics targeting various disease mechanisms. Recent studies have highlighted its potential applications in anti-inflammatory, anti-cancer, and neuroprotective contexts, making it a focal point for researchers in drug discovery.

The core structure of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- is derived from the pyrazole ring, a five-membered heterocyclic compound with nitrogen atoms at positions 1 and 3. The sulfonamide group at the 5-position introduces polar functionalities that enhance solubility and metabolic stability, critical factors in drug development. The substituent 1-(1-methylethyl)- further modifies the molecular properties, contributing to its specific pharmacological profile. This combination of structural elements allows the compound to interact with multiple biological targets, including enzymes, receptors, and ion channels, which is a key factor in its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the behavior of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the enzyme phosphatidylinositol 3-kinase (PI3K), a key player in cellular signaling pathways associated with cancer progression. The study utilized high-throughput screening techniques to evaluate the compound's binding affinity and selectivity, revealing its potential as a lead molecule for anti-cancer drug development. Such findings underscore the importance of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- in targeting dysregulated signaling pathways in malignant cells.

Another significant area of research involves the anti-inflammatory properties of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-. A 2024 investigation in the European Journal of Medicinal Chemistry explored its mechanism of action in modulating inflammatory responses. The study revealed that this compound selectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory mediators. This property makes 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to reduce inflammation without the gastrointestinal side effects commonly associated with traditional COX-2 inhibitors is a notable advantage in its therapeutic application.

Furthermore, the neuroprotective potential of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- has been investigated in preclinical models. A 2023 study published in Neuropharmacology demonstrated that this compound exhibits protective effects against neurodegenerative processes by modulating the expression of oxidative stress-related genes. The research highlighted its role in reducing oxidative damage and enhancing neuronal survival in models of Parkinson's disease. These findings suggest that 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- could be explored as a therapeutic agent for neurodegenerative disorders, offering a novel approach to managing these conditions.

One of the critical aspects of drug development is the evaluation of pharmacokinetic properties, which determine how a compound is absorbed, distributed, metabolized, and excreted in the body. A 2024 study in Drug Metabolism and Disposition analyzed the metabolic stability of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- in both in vitro and in vivo models. The results indicated that this compound exhibits favorable metabolic stability, with minimal degradation in hepatic microsomes. This property is essential for maintaining therapeutic efficacy and minimizing the risk of adverse effects, making 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- a viable candidate for further clinical development.

Despite its promising properties, the development of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- as a therapeutic agent faces several challenges. One of the primary concerns is the optimization of its pharmacological profile to achieve the desired therapeutic effect while minimizing potential side effects. This requires extensive preclinical and clinical testing to evaluate its safety and efficacy in human populations. Additionally, the compound's structural complexity may pose challenges in large-scale synthesis, necessitating the development of efficient synthetic routes to ensure adequate supply for clinical trials and eventual commercialization.

Another important consideration is the identification of potential drug interactions and the assessment of its safety profile. While preliminary studies have not reported significant toxicological concerns, further research is needed to evaluate its long-term effects and interactions with other medications. This is particularly important for compounds with broad biological activity, as they may have unintended effects on multiple physiological systems. Rigorous toxicological studies are essential to ensure the safety of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- before it can be considered for clinical use.

Looking ahead, the future of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- in drug development is closely tied to advancements in personalized medicine and precision therapies. The compound's ability to target specific molecular pathways suggests that it could be tailored for individual patient needs, potentially improving treatment outcomes. Additionally, the integration of artificial intelligence and machine learning in drug discovery may further accelerate the optimization of this compound, enabling the identification of novel derivatives with enhanced therapeutic properties.

In conclusion, 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)- represents a promising candidate in the field of pharmaceutical research. Its unique structural features and diverse biological activities have positioned it as a potential therapeutic agent for a range of diseases. While challenges remain in its development, ongoing research and technological advancements are likely to overcome these obstacles, paving the way for its application in clinical settings. As the scientific community continues to explore the therapeutic potential of this compound, it is expected to play a significant role in the future of drug discovery and development.

For further information on the research and development of 1H-Pyrazole-5-methanesulfonamide, 1-(1-methylethyl)-, it is recommended to consult recent scientific literature and clinical trials. Staying updated with the latest findings in this field will provide valuable insights into the compound's potential applications and its role in advancing medical treatments.